Cas no 280760-72-7 (2-(5-chloro-3-thienyl)acetic acid)

• Product Name: 2-(5-chloro-3-thienyl)acetic acid
• CAS No: 280760-72-7
• MF: C₆H₅ClO₂S
• MW: 176.620699644089
• CID: 4643696
• PubChem ID: 16639231
• Update Time: 2024-03-01

2-(5-chloro-3-thienyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-3-yl)acetic acid
• 2-(5-Chloro-thien-3-yl)acetic acid
• 2-(5-chloro-3-thienyl)acetic acid

• Inchi： 1S/C6H5ClO2S/c7-5-1-4(3-10-5)2-6(8)9/h1,3H,2H2,(H,8,9)
• InChI Key： PFZQOMLBCHGLQZ-UHFFFAOYSA-N
• SMILES： C1SC(Cl)=CC=1CC(O)=O

Computed Properties

• Exact Mass: 175.9698783g/mol
• Monoisotopic Mass: 175.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų